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Compound of Interest

Compound Name: 5-Chloro-1H-pyrrolo[3,2-b]pyridine

CAS No.: 65156-94-7

Cat. No.: B1281287

Get Quote

Executive Summary
The 5-Chloro-1H-pyrrolo[3,2-b]pyridine scaffold (often referred to as a 5-chloro-4-azaindole

derivative) represents a high-value pharmacophore in modern medicinal chemistry. As a

bioisostere of indole and purine, this bicyclic heteroaromatic system offers distinct

physiochemical advantages, including improved aqueous solubility and unique hydrogen-

bonding capabilities within kinase ATP-binding pockets.

This guide provides a rigorous technical analysis of the scaffold, focusing on its synthesis,

divergent functionalization strategies, and application in the development of targeted

therapeutics, specifically Acetyl-CoA Carboxylase (ACC1) and kinase inhibitors. It is designed

to serve as a self-validating protocol resource for drug discovery professionals.

Structural Fundamentals & Chemical Identity
The pyrrolo[3,2-b]pyridine core is characterized by a pyridine ring fused to a pyrrole ring with

the nitrogen atom at the 4-position (relative to the indole numbering system). The "5-chloro"

substituent provides a critical electrophilic handle adjacent to the pyridine nitrogen, activating

the position for nucleophilic aromatic substitution (
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) and transition-metal-catalyzed cross-coupling.

Property Specification

IUPAC Name 5-Chloro-1H-pyrrolo[3,2-b]pyridine

CAS Number 65156-94-7

Molecular Formula

C

H

ClN

Molecular Weight 152.58 g/mol

Key Pharmacophore 4-Azaindole (Bioisostere of Indole/Purine)

pKa (Calculated) ~13.5 (Pyrrole NH), ~3.5 (Pyridine N)

Synthesis Protocol: The Leimgruber-Batcho
Route[2][3][4][5]
While various routes exist, the Leimgruber-Batcho indole synthesis remains the most robust

and scalable method for accessing the 5-chloro-1H-pyrrolo[3,2-b]pyridine core. This route

avoids the harsh acidic conditions of the Fischer synthesis, which are often incompatible with

electron-deficient pyridines.

Retrosynthetic Logic
The synthesis hinges on the cyclization of 2-methyl-3-nitro-6-chloropyridine. The C2-methyl

group is activated by the electron-withdrawing nitro group, allowing condensation with DMF-

DMA to form an enamine, which then undergoes reductive cyclization.

Step-by-Step Protocol
Step 1: Enamine Formation[1]

Reagents: 2-methyl-3-nitro-6-chloropyridine (1.0 eq), N,N-Dimethylformamide dimethyl

acetal (DMF-DMA) (3.0 eq), DMF (Solvent).
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Conditions: Heat to 110°C for 12–16 hours under N

.

Mechanism: Vinylogous nucleophilic attack of the deprotonated methyl group onto the

electrophilic acetal.

Checkpoint: Monitor by LC-MS for the disappearance of the starting material and formation

of the dark red enamine intermediate.

Step 2: Reductive Cyclization
Reagents: Enamine intermediate, Iron powder (Fe) (5.0 eq), Acetic Acid (AcOH)

(Solvent/Proton source).

Conditions: Reflux (100°C) for 2–4 hours.

Workup: Filter through Celite to remove iron residues. Neutralize filtrate with NaHCO

. Extract with Ethyl Acetate.[2]

Purification: Flash column chromatography (Hexanes/EtOAc).

Yield: Typically 60–75% over two steps.

2-methyl-3-nitro-
6-chloropyridine

Enamine
Intermediate

DMF-DMA, 110°C
(Condensation) 5-Chloro-1H-pyrrolo

[3,2-b]pyridine

Fe / AcOH, 100°C
(Reductive Cyclization)

Click to download full resolution via product page

Figure 1: Leimgruber-Batcho synthesis pathway for the 5-chloro-4-azaindole core.

Functionalization Toolkit: Divergent Reactivity
The 5-chloro-1H-pyrrolo[3,2-b]pyridine scaffold offers three distinct vectors for

diversification, enabling the rapid generation of Structure-Activity Relationship (SAR) libraries.
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Vector A: C5-Chlorine Displacement (The "Warhead"
Vector)
The chlorine atom at C5 is activated by the adjacent pyridine nitrogen, making it highly

susceptible to palladium-catalyzed cross-couplings.

Suzuki-Miyaura Coupling:

Catalyst: Pd(dppf)Cl

or Pd

(dba)

/XPhos.

Base: K

CO

or Cs

CO

.

Solvent: Dioxane/H

O (4:1).

Application: Introduction of aryl/heteroaryl groups for kinase hinge binding.

Buchwald-Hartwig Amination:

Catalyst: Pd

(dba)

/ BrettPhos.

Base: NaOtBu.[3]
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Application: Introduction of solubilizing amine tails.

Vector B: N1-Nitrogen Alkylation (Solubility/PK Vector)
The pyrrole NH (pKa ~13) can be deprotonated and alkylated to tune lipophilicity and metabolic

stability.

Reagents: NaH (Base), Alkyl Halide (R-X), DMF (0°C to RT).

Note: N-alkylation usually precedes C3-functionalization to prevent side reactions.

Vector C: C3-Electrophilic Substitution (Specificity
Vector)
The C3 position is electron-rich and prone to electrophilic aromatic substitution (

).

Halogenation: NIS or NBS in DMF (0°C) yields 3-iodo or 3-bromo derivatives, which serve as

intermediates for further coupling.

Formylation: Vilsmeier-Haack reaction (POCl

/DMF) introduces a formyl group, a precursor for reductive amination.
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Figure 2: Divergent functionalization map for the 5-chloro-4-azaindole scaffold.

Therapeutic Applications: Case Study in ACC1
Inhibition[8][9]
A primary application of this scaffold is in the inhibition of Acetyl-CoA Carboxylase (ACC1), a

key enzyme in fatty acid synthesis and a target for cancer and metabolic diseases.

Case Study: Discovery of Compound 1k
Researchers identified that the 1H-pyrrolo[3,2-b]pyridine-3-carboxamide motif effectively

mimics the ATP-binding interaction within the ACC1 active site.

Lead Compound: 1-isopropyl-1H-pyrrolo[3,2-b]pyridine-3-carboxamide (Compound 1k).[4]

Mechanism: The pyridine nitrogen (N4) and the amide NH act as a donor-acceptor pair,

forming hydrogen bonds with the hinge region of the kinase domain.

Optimization Path:

N1-Isopropylation: Improves cellular permeability and metabolic stability compared to the

methyl analog.

C3-Carboxamide: Installed via C3-formylation followed by oxidation and amidation, or

direct aminocarbonylation.

C5-Modification: The 5-chloro group can be retained or substituted to fine-tune electronic

properties.

Quantitative Data Summary:
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Compound
ID

R1 (N-
Subst.)

R3 (C-
Subst.)

Target IC50 (nM) Outcome

1a (Hit) H Carboxamide ACC1 >1000
Weak

potency

1c Methyl Carboxamide ACC1 45
Potent, poor

PK

1k (Lead) Isopropyl Carboxamide ACC1 12
Potent, Good

Bioavailability

Table 1: SAR progression for ACC1 inhibitors based on the pyrrolo[3,2-b]pyridine scaffold [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Leimgruber%E2%80%93Batcho_indole_synthesis
https://www.chemicalbook.com/synthesis/5-chloro-1h-pyrrolo-3-2-b-pyridine.htm
https://www.chemicalbook.com/synthesis/5-chloro-1h-pyrrolo-3-2-b-pyridine.htm
https://patents.google.com/patent/CN106432069A/en
https://patents.google.com/patent/CN106432069A/en
https://pubmed.ncbi.nlm.nih.gov/30879862/
https://pubmed.ncbi.nlm.nih.gov/30879862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8203453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8203453/
https://www.researchgate.net/publication/8907206_Microwave-Assisted_Leimgruber-Batcho_Reaction_for_the_Preparation_of_Indoles_Azaindoles_and_Pyrroylquinolines
https://www.benchchem.com/product/b1281287/docs#technical-master-guide-5-chloro-1h-pyrrolo-3-2-b-pyridine-applications
https://www.benchchem.com/product/b1281287/docs#technical-master-guide-5-chloro-1h-pyrrolo-3-2-b-pyridine-applications
https://www.benchchem.com/product/b1281287/docs#technical-master-guide-5-chloro-1h-pyrrolo-3-2-b-pyridine-applications
https://www.benchchem.com/product/b1281287/docs#technical-master-guide-5-chloro-1h-pyrrolo-3-2-b-pyridine-applications
https://www.benchchem.com/product/b1281287?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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